Cas no 1439897-52-5 (Tert-Butyl 6'-fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carbox)

• Product Name: Tert-Butyl 6'-fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carbox
• CAS No: 1439897-52-5
• MF: C₁₈H₂₅FN₂O₂
• MW: 320.401708364487
• CID: 4786622
• PubChem ID: 86277110
• Update Time: 2025-07-18

Tert-Butyl 6'-fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carbox Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6'-fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carbox
• tert-Butyl 6'-fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate
• tert-butyl 6-fluorospiro[2,4-dihydro-1H-quinoline-3,4'-piperidine]-1'-carboxylate
• Tert-butyl 6'-fluoro-1',4'-dihydro-2'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate
• AKOS027444784
• 1439897-52-5
• tert-Butyl6'-fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carboxylate
• CS-0446616
• KS-7874
• 1-Boc-6''-fluoro-2'',4''-dihydro-1''H-spiro[piperidine-4,3''-quinoline]
• Tert-Butyl 6'-fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carbox

• MDL： MFCD26096882
• Inchi： 1S/C18H25FN2O2/c1-17(2,3)23-16(22)21-8-6-18(7-9-21)11-13-10-14(19)4-5-15(13)20-12-18/h4-5,10,20H,6-9,11-12H2,1-3H3
• InChI Key： SJACPBSQJZSNDH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CC1(CN2)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 320.19000621g/mol
• Monoisotopic Mass: 320.19000621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on Tert-Butyl 6'-fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carbox

Tert-Butyl 6'-fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carbox: A Comprehensive Overview of Its Chemical Properties and Emerging Applications in Medicinal Chemistry

The compound with the CAS number 1439897-52-5, formally known as Tert-Butyl 6'-fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carbox, represents a fascinating molecule in the realm of medicinal chemistry. Its unique structural framework, featuring a spirocyclic connection between piperidine and quinoline moieties, combined with the presence of a fluoro substituent, makes it a subject of significant interest for researchers exploring novel pharmacophores. This introduction delves into the chemical characteristics, synthesis, and most notably, the latest research applications of this compound.

The molecular structure of Tert-Butyl 6'-fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carbox is characterized by its spirocyclic core, which is formed by the fusion of a piperidine ring at the 4-position with a quinoline ring at the 3'-position. The fluoro group at the 6'-position introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets. This structural motif has garnered attention due to its potential to enhance binding affinity and selectivity in drug design.

In terms of chemical properties, the presence of the tert-butyl group at the carboxyl position provides stability to the molecule while also influencing its solubility and metabolic fate. The spirocyclic arrangement contributes to a rigid conformation, which can be advantageous for fitting into specific binding pockets in biological macromolecules. The fluoro substituent, on the other hand, is known for its ability to improve metabolic stability and binding affinity by inducing favorable dipole interactions and hydrophobic effects.

The synthesis of Tert-Butyl 6'-fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carbox involves a multi-step process that typically begins with the formation of the spirocyclic core through a cyclization reaction. Subsequent functionalization steps introduce the fluoro group and the tert-butyl carboxylate moiety. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity in these transformations. These synthetic advances have made it feasible to produce this compound in sufficient quantities for further biological evaluation.

Recent research has highlighted the potential of Tert-Butyl 6'-fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carbox as a lead compound for developing novel therapeutic agents. Its structural features have been explored in various pharmacological contexts, including anti-inflammatory, anticancer, and central nervous system (CNS) drug discovery. Studies have demonstrated that derivatives of this compound can interact with specific targets such as kinases and ion channels, suggesting their utility in modulating signaling pathways relevant to disease states.

In particular, research has focused on leveraging the fluoro substituent's properties to enhance drug-like characteristics. For instance, fluorinated analogs have been shown to exhibit improved blood-brain barrier penetration, which is crucial for CNS therapies. Additionally, computational modeling studies have been instrumental in understanding how structural modifications can fine-tune binding interactions with biological targets. These insights have guided the design of more potent and selective derivatives.

The anti-inflammatory potential of compounds like Tert-Butyl 6'-fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carbox has been explored through their ability to inhibit key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary in vitro studies have shown promising activity levels comparable to existing therapeutics but with improved selectivity profiles. This makes it an attractive candidate for further development into novel anti-inflammatory drugs.

Moreover, investigations into its anticancer properties have revealed that derivatives of this compound can induce apoptosis in certain cancer cell lines by disrupting critical signaling pathways involved in cell survival and proliferation. The spirocyclic core appears to be particularly effective in interacting with intracellular targets, making it a valuable scaffold for oncology drug discovery. Preclinical studies are ongoing to evaluate its efficacy and safety profiles in animal models.

The central nervous system (CNS) applications of Tert-Butyl 6'-fluoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-1-carbox are particularly intriguing due to its ability to cross the blood-brain barrier. Research has indicated that fluorinated derivatives may have potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter systems or inhibiting pathogenic protein aggregation. Further exploration of these mechanisms could lead to novel therapeutic strategies for these debilitating conditions.

In conclusion, Tert-Butyl 6'-fluoro-2',4 '-dihydro -1'H -spiro[piperidine -4 ,3 '-quinoline ] -1 -carbox (CAS no: 1439897 -52 -5) represents a promising molecule with diverse applications in medicinal chemistry. Its unique structural features combined with recent advances in synthetic methodologies make it an ideal candidate for further exploration in drug discovery. As research continues to uncover new therapeutic potentials, this compound is poised to play a significant role in developing next-generation pharmaceuticals targeting various diseases.